Cas no 1445995-81-2 (3-Bromo-2-fluoro-6-hydroxy-5-nitrobenzotrifluoride)

• Product Name: 3-Bromo-2-fluoro-6-hydroxy-5-nitrobenzotrifluoride
• CAS No: 1445995-81-2
• MF: C₇H₂BrF₄NO₃
• MW: 303.993295192719
• CID: 2624858
• PubChem ID: 75412025
• Update Time: 2025-04-21

3-Bromo-2-fluoro-6-hydroxy-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-hydroxy-5-nitrobenzotrifluoride
• PS-10436
• AKOS027385115
• 4-Bromo-3-fluoro-6-nitro-2-(trifluoromethyl)phenol, 4-Bromo-6-nitro-alpha,alpha,alpha,3-tetrafluoro-o-cresol
• 4-Bromo-3-fluoro-6-nitro-2-(trifluoromethyl)phenol
• MFCD25541892
• 3-Bromo-2-fluoro-6-hydroxy-5-nitrobenzotrifluoride 97%
• Phenol, 4-bromo-3-fluoro-6-nitro-2-(trifluoromethyl)-
• 1445995-81-2

• Inchi： 1S/C7H2BrF4NO3/c8-2-1-3(13(15)16)6(14)4(5(2)9)7(10,11)12/h1,14H
• InChI Key： MWZVZNTWIAKZED-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)(F)F)C=1F)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.91542Da
• Monoisotopic Mass: 302.91542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.1Ų